Cas no 1021871-55-5 (2-(1H-inden-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1H-inden-3-yl)ethan-1-amine hydrochloride
• CAS No: 1021871-55-5
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD20731240
• CID: 5069005
• PubChem ID: 56828142
• Update Time: 2026-03-01

2-(1H-inden-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-inden-3-yl)ethan-1-amine hydrochloride
• Z1309515294
• 1021871-55-5
• EN300-96581
• AKOS026745053
• 2-(3H-inden-1-yl)ethanamine;hydrochloride
• SY196849
• 2-(3H-INDEN-1-YL)ETHANAMINE HYDROCHLORIDE
• 2-(1H-Inden-3-yl)ethan-1-amine HCl
• F74236
• 2-(1H-Inden-3-yl)ethanamine Hydrochloride
• 2-(1H-inden-3-yl)ethan-1-aminehydrochloride
• CS-0286497
• MFCD20731240

• MDL： MFCD20731240
• Inchi： 1S/C11H13N.ClH/c12-8-7-10-6-5-9-3-1-2-4-11(9)10;/h1-4,6H,5,7-8,12H2;1H
• InChI Key： QAMRTZJFPSJMLC-UHFFFAOYSA-N
• SMILES： Cl.NCCC1=CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2-(1H-inden-3-yl)ethan-1-amine hydrochloride

Research Briefing on 2-(1H-inden-3-yl)ethan-1-amine hydrochloride (CAS: 1021871-55-5): Recent Advances and Applications

2-(1H-inden-3-yl)ethan-1-amine hydrochloride (CAS: 1021871-55-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a precursor or intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. This briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature highlights the compound's structural similarity to endogenous amines, which may contribute to its ability to interact with neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-inden-3-yl)ethan-1-amine hydrochloride exhibits moderate affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study employed in vitro binding assays and molecular docking simulations to elucidate these interactions, providing a foundation for further structural optimization.

In addition to its CNS applications, recent research has explored the compound's role in cancer therapeutics. A preprint article from BioRxiv (2024) reported that derivatives of 2-(1H-inden-3-yl)ethan-1-amine hydrochloride showed promising anti-proliferative effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, although further in vivo validation is required to confirm these findings.

The synthesis and scalability of 2-(1H-inden-3-yl)ethan-1-amine hydrochloride have also been subjects of recent investigation. A 2023 patent (US20230183214A1) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to byproduct formation and purification.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(1H-inden-3-yl)ethan-1-amine hydrochloride. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Ongoing research is focused on developing prodrug strategies or novel formulations to overcome these limitations.

In conclusion, 2-(1H-inden-3-yl)ethan-1-amine hydrochloride represents a versatile scaffold in medicinal chemistry with applications spanning neuroscience and oncology. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies, while addressing the current limitations in drug delivery and metabolism.